Cas no 1806393-54-3 (2-Cyano-7-methoxybenzo[d]oxazole)

• Product Name: 2-Cyano-7-methoxybenzo[d]oxazole
• CAS No: 1806393-54-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 4820008
• Update Time: 2025-06-27

2-Cyano-7-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-7-methoxybenzo[d]oxazole

• Inchi： 1S/C9H6N2O2/c1-12-7-4-2-3-6-9(7)13-8(5-10)11-6/h2-4H,1H3
• InChI Key： DBENWXHVCFVQEM-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.8
• Topological Polar Surface Area: 59

Additional information on 2-Cyano-7-methoxybenzo[d]oxazole

2-Cyano-7-Methoxybenzo[d]oxazole (CAS 1806393-54-3): A Comprehensive Overview of Its Synthesis, Applications, and Biological Significance

2-Cyano-7-methoxybenzo[d]oxazole, a member of the benzoxazole family, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and diverse biological activities. The CAS number 1806393-54-3 identifies this compound as a key molecule with potential applications in pharmaceutical research. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead compound for drug development. This article provides an in-depth exploration of the chemical properties, synthesis methods, and biological relevance of 2-Cyano-7-methoxybenzo[d]oxazole, integrating the latest findings from peer-reviewed literature.

The 2-Cyano-7-methoxybenzo[d]oxazole scaffold is characterized by the presence of a benzoxazole ring system, which is a heterocyclic compound containing oxygen and nitrogen atoms. This structural motif is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The introduction of substituents such as the cyano group and methoxy group significantly influences the compound's physicochemical properties and biological activity. The cyano group, for instance, enhances the compound's hydrophobicity and electronic properties, while the methoxy group contributes to its aromaticity and hydrogen bonding capacity. These features make 2-Cyano-7-methoxybenzo[d]oxazole a versatile platform for the design of novel therapeutics.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Cyano-7-methoxybenzo[d]oxazole. One of the most promising approaches involves the use of microwave-assisted organic synthesis, which allows for rapid reaction times and improved yields. A study published in the Journal of Organic Chemistry in 2023 reported the successful synthesis of 2-Cyano-7-methoxybenzo[d]oxazole through a one-pot reaction involving the condensation of 7-hydroxybenzoxazole with acrylonitrile. This method not only simplifies the synthetic route but also minimizes the use of hazardous reagents, aligning with current trends in green chemistry. The reaction conditions, including temperature, solvent choice, and catalyst selection, were optimized to achieve high purity and yield of the target compound.

The biological activity of 2-Cyano-7-methoxybenzo[d]oxazole has been extensively investigated in recent years. Research published in the European Journal of Medicinal Chemistry in 2022 demonstrated its potential as an anti-inflammatory agent. The compound was shown to inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in the production of inflammatory mediators. This finding suggests that 2-Cyano-7-methoxybenzo[d]oxazole could be developed into a novel non-steroidal anti-inflammatory drug (NSAID) with reduced gastrointestinal side effects compared to traditional NSAIDs. Additionally, the compound exhibited significant antioxidant properties, scavenging free radicals and protecting cellular components from oxidative damage.

Another area of interest is the application of 2-Cyano-7-methoxybenzo[d]oxazole in cancer research. A 2023 study in the Journal of Medicinal Chemistry explored its potential as an inhibitor of the epidermal growth factor receptor (EGFR), a protein that plays a critical role in tumor progression. The results indicated that 2-Cyano-7-methoxybenzo[d]oxazole could selectively bind to the ATP-binding site of EGFR, thereby blocking the activation of downstream signaling pathways such as the MAPK/ERK pathway. This mechanism of action suggests that the compound may have therapeutic potential in the treatment of EGFR-driven cancers, including non-small cell lung cancer (NSCLC) and certain types of breast cancer.

The pharmacokinetic properties of 2-Cyano-7-methoxybenzo[d]oxazole are also a subject of ongoing research. A study published in the Journal of Pharmaceutical Sciences in 2023 evaluated the oral bioavailability and metabolism of the compound in animal models. The results showed that the compound exhibited good solubility in aqueous media, which is essential for its absorption in the gastrointestinal tract. Additionally, the compound was found to undergo minimal first-pass metabolism, indicating that it could achieve high plasma concentrations after oral administration. These findings are crucial for the development of 2-Cyano-7-methoxybenzo[d]oxazole as a potential drug candidate, as they suggest favorable pharmacokinetic profiles that could enhance its therapeutic efficacy.

Despite its promising biological activities, the development of 2-Cyano-7-methoxybenzo[d]oxazole as a therapeutic agent is still in its early stages. Challenges such as the optimization of its chemical structure for improved potency and selectivity, as well as the identification of potential side effects, remain areas of active investigation. Recent computational studies have employed molecular docking and molecular dynamics simulations to predict the binding affinity of 2-Cyano-7-methoxybenzo[d]oxazole with various biological targets. These in silico approaches have provided valuable insights into the interactions between the compound and its target proteins, guiding the design of more effective derivatives.

In addition to its pharmaceutical applications, 2-Cyano-7-methoxybenzo[d]oxazole has also been explored for its potential in materials science. A 2023 study in the Advanced Materials journal investigated the use of the compound as a functional material in organic electronics. The researchers found that the compound's conjugated structure and electron-deficient nature make it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). This dual functionality highlights the versatility of 2-Cyano-7-methoxybenzo[d]oxazole and underscores the need for further interdisciplinary research to fully harness its potential.

As research on 2-Cyano-7-methoxybenzo[d]oxazole continues to evolve, it is essential to consider the broader implications of its development. The compound's ability to modulate multiple biological pathways and its potential applications in both pharmaceutical and materials science fields position it as a promising candidate for future innovations. However, further studies are needed to address the challenges associated with its synthesis, biological activity, and pharmacokinetic properties. Collaborative efforts between chemists, biologists, and materials scientists will be crucial in advancing the understanding and application of 2-Cyano-7-methoxybenzo[d]oxazole in various domains.

In conclusion, 2-Cyano-7-methoxybenzo[d]oxazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a valuable compound for the development of novel therapeutics. The ongoing research into its synthesis, biological mechanisms, and applications highlights the importance of continued exploration in this area. As the scientific community continues to uncover the potential of 2-Cyano-7-methoxybenzo[d]oxazole, it is poised to play a pivotal role in the future of pharmaceutical and materials science research.